Cas no 71238-93-2 (Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosid)-alpha-D-glucopyranoside)

• Product Name: Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosid)-alpha-D-glucopyranoside
• CAS No: 71238-93-2
• MF: C₃₅H₄₀O₁₆
• MW: 716.682512283325
• CID: 548163
• PubChem ID: 14542621
• Update Time: 2025-04-19

Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosid)-alpha-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl4,6-O-(phenylmethylene)-3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, benzoate (9CI)
• Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosid)-α-D-glucopyranoside
• Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosid)-α-D-glucopyr
• [(4aR,6S,7R,8S,8aR)-6-methoxy-2-phenyl-8-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate
• Methyl 4,6-Di-O-benz
• METHYL 4,6-DI-O-BENZYLIDENE-2-O-BENZOYL-3-O-(2,3,4,6-TETRA-O-ACETYL-ß-D-GLUCOPYRANOSID)-A-D-GLUCOPYRANOSIDE
• Methyl3-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-4,6-O-benzylidene-2-O-benzoyl-a-D-glucopyranoside
• A-D-glucopyranoside
• A-D-glucopyranoside Benzoate
• Methyl 4,6-O-(Phenylmethylene)-3-O-(2,3,4,6-tetra-O-acetyl-
• DTXSID70561456
• METHYL 3-O-(2,3,4,6-TETRA-O-ACETYL-B-D-GLUCOPYRANOSYL)-4,6-O-BENZYLIDENE-2-O-BENZOYL-A-D-GLUCOPYRANOSIDE
• A-D-glucopyranosid)-
• Methyl 2-O-benzoyl-4,6-O-benzylidene-3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosyl)-alpha-D-glucopyranoside
• Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-
• 71238-93-2
• W-203599
• Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosid)-alpha-D-glucopyranoside

• Inchi： 1S/C35H40O16/c1-18(36)42-16-24-26(44-19(2)37)28(45-20(3)38)31(46-21(4)39)35(48-24)51-29-27-25(17-43-33(50-27)23-14-10-7-11-15-23)47-34(41-5)30(29)49-32(40)22-12-8-6-9-13-22/h6-15,24-31,33-35H,16-17H2,1-5H3/t24-,25-,26-,27-,28+,29+,30-,31-,33?,34+,35+/m1/s1
• InChI Key： BULYHPSCLBKULD-VXTYAMQSSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@H]([C@@H](OC)O[C@@H]2COC(C3C=CC=CC=3)O[C@@H]12)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 716.23200
• Monoisotopic Mass: 716.23163518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 51
• Rotatable Bond Count: 16
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 742.9±60.0 °C at 760 mmHg
• Flash Point: 302.4±32.9 °C
• PSA: 186.88000
• LogP: 2.16580
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Methyl 4,6-Di-O-benzylidene-2-O-benzoyl-3-O-(2,3,4,6-tetra-O-acetyl-beta-D-glucopyranosid)-alpha-D-glucopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives